Cas no 1249024-67-6 (2-Cyclohexyl-4-methylpyrimidine-5-carboxylic acid)

2-Cyclohexyl-4-methylpyrimidine-5-carboxylic acid is a pyrimidine derivative with a cyclohexyl substituent at the 2-position and a methyl group at the 4-position, featuring a carboxylic acid functional group at the 5-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate or building block. The cyclohexyl group enhances lipophilicity, potentially improving membrane permeability in bioactive compounds. The carboxylic acid moiety allows for further derivatization, enabling the formation of amides, esters, or other functionalized derivatives. Its well-defined molecular architecture makes it valuable for structure-activity relationship studies in medicinal chemistry.

2-Cyclohexyl-4-methylpyrimidine-5-carboxylic acid structure

1249024-67-6 structure

Product Name:2-Cyclohexyl-4-methylpyrimidine-5-carboxylic acid

CAS No:1249024-67-6

MF:C₁₂H₁₆N₂O₂

MW:220.267642974854

CID:5272815

Update Time:2025-10-28

2-Cyclohexyl-4-methylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-cyclohexyl-4-methylpyrimidine-5-carboxylic acid
- 2-Cyclohexyl-4-methylpyrimidine-5-carboxylic acid
- Inchi： 1S/C12H16N2O2/c1-8-10(12(15)16)7-13-11(14-8)9-5-3-2-4-6-9/h7,9H,2-6H2,1H3,(H,15,16)
- InChI Key： IZCIZUIDCUYKAO-UHFFFAOYSA-N
- SMILES： OC(C1C=NC(C2CCCCC2)=NC=1C)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 251
XLogP3: 2.3
Topological Polar Surface Area: 63.1

2-Cyclohexyl-4-methylpyrimidine-5-carboxylic acid Pricemore >>

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